Cas no 2229544-69-6 (3-hydroxy-3-(2-methylpyridin-3-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(2-methylpyridin-3-yl)propanenitrile
• CAS No: 2229544-69-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 6557916
• PubChem ID: 165610108
• Update Time: 2025-10-28

3-hydroxy-3-(2-methylpyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(2-methylpyridin-3-yl)propanenitrile
• 2229544-69-6
• EN300-1759174

• Inchi： 1S/C9H10N2O/c1-7-8(3-2-6-11-7)9(12)4-5-10/h2-3,6,9,12H,4H2,1H3
• InChI Key： GQMGHTAEPBNVJH-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-hydroxy-3-(2-methylpyridin-3-yl)propanenitrile

Introduction to 3-Hydroxy-3-(2-Methylpyridin-3-Yl)Propanenitrile (CAS No 2229544-69-6)

The compound 3-hydroxy-3-(2-methylpyridin-3-yl)propanenitrile, identified by the CAS registry number CAS No 2229544-69-6, is a fascinating molecule with significant potential in various fields of organic chemistry and pharmacology. This compound belongs to the class of nitriles, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The structure of this molecule is characterized by a nitrile group attached to a hydroxyl-substituted propane chain, which is further connected to a 2-methylpyridine ring.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery due to their unique electronic properties and ability to form hydrogen bonds. The presence of the hydroxyl group in this compound adds another layer of functionality, making it a versatile building block for further chemical modifications. Researchers have explored the use of this compound in the synthesis of bioactive molecules, particularly in the development of new antibiotics and anticancer agents.

In terms of synthesis, 3-hydroxy-3-(2-methylpyridin-3-yl)propanenitrile can be prepared through various methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of 2-methylpyridine with an appropriate nitrile precursor under specific conditions to achieve the desired product. The optimization of these reaction conditions has been a focus of recent studies, with researchers aiming to improve yield and selectivity.

The physical and chemical properties of this compound are also of great interest. It has been reported that CAS No 2229544-69-6 exhibits moderate solubility in common organic solvents and shows stability under normal storage conditions. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable data for its application in various chemical processes.

Beyond its synthetic applications, this compound has shown promising biological activity. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for further pharmacological studies. Additionally, its ability to interact with DNA has been investigated, revealing potential applications in the field of gene therapy.

In conclusion, 3-hydroxy-3-(2-methylpyridin-3-yl)propanenitrile (CAS No 2229544-69-6) is a versatile and intriguing molecule with a wide range of applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive target for further research, particularly in the development of novel therapeutic agents.